4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol

• IUPAC Name: 4-[[2-(methylsulfinylmethyl)anilino]methyl]phenol
• InChI: InChI=1S/C15H17NO2S/c1-19(18)11-13-4-2-3-5-15(13)16-10-12-6-8-14(17)9-7-12/h2-9,16-17H,10-11H2,1H3
• InChI Key: VUMKNIASCAHGCI-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)CC1=CC=CC=C1NCC2=CC=C(C=C2)O
• Molecular Formula: C15H17NO2S
• Molecular Weight: 275.4 g/mol

Description

4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol, also known as MSM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. MSM is a derivative of the compound dimethyl sulfoxide (DMSO) and is commonly used as a dietary supplement. In

Mechanism of Action

The exact mechanism of action of 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol is not fully understood, but it is believed to work by reducing inflammation and oxidative stress in the body. 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has been shown to inhibit the production of pro-inflammatory cytokines, which are molecules that contribute to inflammation. Additionally, 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has been shown to increase the production of glutathione, an antioxidant that helps protect cells from oxidative damage.
Biochemical and Physiological Effects
4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has been shown to have several biochemical and physiological effects in the body. Studies have shown that 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol can reduce inflammation, oxidative stress, and pain in arthritis patients. Additionally, 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has been shown to improve joint flexibility and reduce stiffness in arthritis patients. 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has also been shown to have anti-cancer properties, although more research is needed to fully understand its potential in cancer treatment.

Advantages and Limitations for Lab Experiments

4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has several advantages for use in lab experiments. It is a stable and relatively non-toxic compound, making it safe for use in cell culture and animal studies. Additionally, 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol is readily available and relatively inexpensive, making it an attractive option for researchers. However, 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol does have some limitations. Its solubility in water is limited, which can make it difficult to use in certain experiments. Additionally, the purity of 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol is critical for its use in scientific research, and impurities can affect the results of experiments.

Future Directions

There are several future directions for research on 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol. One area of research is the potential use of 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol in cancer treatment. Studies have shown that 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has anti-cancer properties, but more research is needed to fully understand its potential in cancer treatment. Additionally, research is needed to understand the long-term effects of 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol use and its potential interactions with other medications. Finally, more research is needed to fully understand the mechanism of action of 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol and its potential therapeutic effects in various medical conditions.
Conclusion
4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has been shown to have anti-inflammatory, antioxidant, and analgesic properties, which can help reduce inflammation, oxidative stress, and pain in the body. 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has several advantages for use in lab experiments, but its purity is critical for its use in scientific research. There are several future directions for research on 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol, including its potential use in cancer treatment and its long-term effects and interactions with other medications.

Synthesis Methods

4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol is synthesized from DMSO through a chemical reaction that involves the addition of aniline and formaldehyde. The reaction produces 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol as a white crystalline solid, which can be purified through recrystallization. The purity of the final product is essential for its use in scientific research.

Scientific Research Applications

4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has been studied extensively for its potential therapeutic effects in various medical conditions, including arthritis, inflammation, and cancer. 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has been shown to have anti-inflammatory and antioxidant properties, which can help reduce inflammation and oxidative stress in the body. Additionally, 4-[[2-(Methylsulfinylmethyl)anilino]methyl]phenol has been shown to have analgesic effects, which can help reduce pain in arthritis patients.